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Compound Name: Bms 182264

CAS No.: 127749-54-6

Cat. No.: B1667163

Get Quote

Targeting ATP-Sensitive Potassium Channels ( ) for
Tissue-Selective Smooth Muscle Relaxation
Executive Summary & Mechanistic Context
BMS-182264 is a potent, synthetic opener of ATP-sensitive potassium (

) channels. Historically developed to overcome the lack of tissue selectivity seen in first-
generation agents like pinacidil and cromakalim, BMS-182264 represents a critical tool
compound for distinguishing between vascular and non-vascular (e.g., bladder, airway) smooth
muscle relaxation.

For researchers in urology and cardiovascular pharmacology, the validation of BMS-182264

requires a rigorous in vivo framework that distinguishes genuine channel activation from non-

specific smooth muscle relaxation. This guide outlines a self-validating experimental protocol to

confirm its mechanism of action (MoA) and assess its therapeutic index relative to standard

alternatives.

Mechanism of Action: The Signaling Cascade
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BMS-182264 functions by increasing the open probability of

channels on the plasma membrane. This results in potassium efflux, membrane
hyperpolarization, and the subsequent closure of Voltage-Gated Calcium Channels (VGCCs),
leading to smooth muscle relaxation.
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Figure 1: The signal transduction pathway of BMS-182264. Note the critical dependency on

membrane hyperpolarization to inhibit calcium entry.
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Comparative Performance Analysis
To validate BMS-182264, it must be benchmarked against established

openers. The primary challenge in this class is hemodynamic liability: effective bladder or
airway relaxation often comes at the cost of profound hypotension (vasodilation).

Table 1: Comparative Profile of

Modulators

Feature BMS-182264
Pinacidil

(Standard)
P1075 (Potent
Analog)

Glyburide

(Antagonist)

Primary Target (SUR Isoforms) (Non-selective) (High Potency) (Blocker)

Potency Rank

High (

Low

M range)

Moderate Very High N/A (Inhibitor)

Tissue Selectivity

Moderate

(Bladder >

Vascular)

Low (Vascular =

Bladder)
Low N/A

In Vivo Risk

Hypotension

(Dose-

dependent)

Severe

Hypotension

Severe

Hypotension
Hypoglycemia

Use Case
Investigation of

tissue selectivity
Positive Control

High-affinity

radioligand

Negative Control

(Validation)
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Critical Insight: In radioligand binding assays using

, the rank order of potency is typically P1075 > BMS-182264 > Pinacidil.[1] This

potency hierarchy must be replicated in your functional in vivo readouts to confirm

target engagement [1].

Experimental Design: The "Self-Validating" Protocol
To scientifically prove that the observed effects are due to BMS-182264 acting on

channels (and not an off-target mechanism), the experimental design must include a reversal
phase using a selective antagonist.

Workflow Logic
We utilize a Rat Cystometry Model coupled with Hemodynamic Monitoring. This dual-readout

system simultaneously assesses efficacy (bladder capacity/pressure) and safety (blood

pressure).
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Figure 2: The sequential workflow for in vivo validation. The Glyburide challenge (Step 5) is

mandatory for confirming K_ATP specificity.

Detailed Protocol: Anesthetized Rat Cystometry
Objective: Quantify the reduction in bladder contraction amplitude and frequency induced by

BMS-182264 and confirm reversal by Glyburide.

1. Animal Preparation:
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Subject: Female Sprague-Dawley rats (250–300g).

Anesthesia: Urethane (1.2 g/kg, s.c.) is preferred over isoflurane to maintain autonomic

reflexes essential for the micturition reflex.

Instrumentation:

Carotid Artery: Cannulate for continuous Mean Arterial Pressure (MAP) monitoring.

Jugular Vein: Cannulate for drug administration.

Bladder Dome: Implant a PE-50 catheter secured with a purse-string suture for saline

infusion and pressure recording.

2. The "Run-In" Phase (Baseline):

Infuse warm saline (37°C) into the bladder at 0.05–0.1 mL/min.

Allow the micturition cycle to stabilize (typically 45–60 mins).

Criteria for Inclusion: Regular voiding contractions >25 mmHg amplitude.

3. Experimental Phase (Dosing):

Group A (BMS-182264): Administer bolus doses (e.g., 10, 30, 100 µg/kg IV) cumulatively.

Wait 15 mins between doses.

Group B (Pinacidil Control): Administer equivalent equipotent doses.

Data Capture: Record Bladder Contraction Amplitude (BCA), Inter-Contraction Interval (ICI),

and MAP.

4. The Validation Phase (The "Glyburide Challenge"):

Once maximal relaxation is achieved with BMS-182264, administer Glyburide

(Glibenclamide) at 5–10 mg/kg IV.

Expected Outcome: If BMS-182264 is acting via
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channels, Glyburide should rapidly reverse the bladder relaxation (restoring contraction
amplitude) and reverse any hypotension [2].

Data Analysis & Interpretation
To publish these findings, data should be normalized to baseline.

Key Metrics for Validation:

Selectivity Index (SI): Calculate the ratio of the

for MAP reduction to the

for Bladder Contraction inhibition.

Formula:

Interpretation: A higher SI indicates BMS-182264 targets the bladder more selectively than

the vasculature compared to Pinacidil.

Reversibility Score:

Percentage of contraction amplitude restored by Glyburide.

Target: >80% reversal confirms

dependency.

Troubleshooting Common Issues:

Issue: No change in bladder pressure.

Solution: Verify catheter patency and ensure the animal is not in deep anesthesia (check

corneal reflex).

Issue: Profound hypotension (<60 mmHg MAP) before bladder effects.

Solution: The dose is too high or the compound lacks selectivity in this specific model.

Switch to an intra-arterial administration close to the vesical artery if testing local effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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